Cyclopropyl-(3-difluoromethoxybenzyl)-amine
Overview
Description
Synthesis Analysis
The synthesis of compounds similar to “Cyclopropyl-(3-difluoromethoxybenzyl)-amine” often involves the use of boronic esters . For instance, the protodeboronation of alkyl boronic esters has been reported, which utilizes a radical approach . This process could potentially be applied to the synthesis of “Cyclopropyl-(3-difluoromethoxybenzyl)-amine”.Molecular Structure Analysis
The molecular structure of “Cyclopropyl-(3-difluoromethoxybenzyl)-amine” can be inferred from its name. It likely contains a cyclopropyl group (a three-membered carbon ring), a benzyl group (a phenyl ring attached to a CH2 group), and an amine group (NH2). The 3-difluoromethoxy group suggests that a difluoromethoxy group (OCHF2) is attached to the third carbon of the benzyl group .Scientific Research Applications
Pharmaceutical Development
The introduction of difluoromethyl groups into drug molecules can significantly enhance their biological properties, such as bioavailability, binding selectivity, and metabolic stability . Cyclopropyl-(3-difluoromethoxybenzyl)-amine could serve as a precursor for synthesizing compounds with improved pharmacokinetic profiles.
Bioisostere Development
The difluoromethyl group has been identified as a lipophilic hydrogen bond donor and can act as a bioisostere for thiols, alcohols, and amines . This makes Cyclopropyl-(3-difluoromethoxybenzyl)-amine a valuable compound for the design of novel bioisosteres in drug discovery.
Green Chemistry
The compound’s potential for use in continuous flow strategies for fluoroalkylation reactions represents an environmentally friendly approach to chemical synthesis, reducing the need for hazardous reagents and byproducts .
Future Directions
The future directions for research on “Cyclopropyl-(3-difluoromethoxybenzyl)-amine” could involve further exploration of its synthesis, properties, and potential applications. For instance, the use of potassium carbonate to scavenge hydrogen fluoride has been reported as a promising method for the production of difluoro−boron complexes . This could potentially be applied to the synthesis of “Cyclopropyl-(3-difluoromethoxybenzyl)-amine”. Further studies could also explore its potential uses in medicinal chemistry and drug discovery .
Mechanism of Action
Target of Action
It is known that the compound has a benzene ring, which allows for resonance stabilization of benzylic carbocations . This suggests that the compound may interact with targets that have affinity for benzylic structures.
Mode of Action
It is known that the compound contains a difluoromethoxy group, which may influence its interaction with its targets
Biochemical Pathways
The presence of a benzene ring and a difluoromethoxy group suggests that the compound may be involved in pathways related to aromatic compounds and fluorinated compounds .
Pharmacokinetics
The compound’s predicted boiling point and density suggest that it may have certain bioavailability characteristics .
Action Environment
The compound’s predicted boiling point and density suggest that it may be influenced by temperature and pressure .
properties
IUPAC Name |
N-[[3-(difluoromethoxy)phenyl]methyl]cyclopropanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13F2NO/c12-11(13)15-10-3-1-2-8(6-10)7-14-9-4-5-9/h1-3,6,9,11,14H,4-5,7H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QTNLZLNYXYPRPE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NCC2=CC(=CC=C2)OC(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13F2NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
213.22 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclopropyl-(3-difluoromethoxybenzyl)-amine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(3-Methoxypropyl)[1-(4-methylphenyl)ethyl]amine](/img/structure/B1386120.png)
![3-[4-(Trifluoromethyl)phenyl]butanoic acid](/img/structure/B1386128.png)
![1-([1,2,4]Triazolo[4,3-a]pyrazin-3-yl)ethan-1-amine](/img/structure/B1386135.png)
amine](/img/structure/B1386142.png)